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Compound of Interest

Compound Name: 2-Bromopyrimidine

Cat. No.: B022483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromopyrimidine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.
The document outlines standardized experimental protocols for the determination of these

physical constants and includes a schematic representation of a common synthetic pathway
utilizing this compound.

Core Physicochemical Data

The melting and boiling points of 2-Bromopyrimidine are critical parameters for its purification,

handling, and application in synthetic chemistry. A summary of these properties is presented
below.
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Physical Property Value Conditions
Melting Point 52 -58 °C Ambient Pressure
53 °C

55 - 57 °C[1] (lit.)

56 - 57.5 °C[2]

Boiling Point 62 - 64 °C 1.5 torr[2]

64 °C 1.5 mmHg]3]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to verifying the purity and

identity of a chemical substance. The following sections detail standardized methodologies for

these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[1]

Apparatus:

Thermometer

Procedure:

Mortar and pestle

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

e Sample Preparation: Ensure the 2-Bromopyrimidine sample is completely dry and finely

powdered.[1] If necessary, grind the crystals using a mortar and pestle.
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o Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
collect a small amount of the compound. Invert the tube and tap it gently on a hard surface to
pack the solid into the sealed end. The packed sample height should be 2-3 mm.[2]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.
e Heating:

o For an unknown sample, a rapid heating rate can be used to determine an approximate

melting range.

o For a more accurate measurement, heat rapidly to about 15-20 °C below the expected
melting point. Then, decrease the heating rate to 1-2 °C per minute to allow for thermal
equilibrium between the sample, heating block, and thermometer.

o Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of melting) and the
temperature at which the last solid crystal disappears (the completion of melting). This range
is the melting point of the sample.[3] A pure compound will typically exhibit a sharp melting
range of 0.5-1.0 °C.

Boiling Point Determination (Micro Method under
Reduced Pressure)

Given that 2-Bromopyrimidine's boiling point is reported at reduced pressure to prevent
decomposition at higher temperatures, a micro-boiling point determination method is
appropriate.

Apparatus:
e Thiele tube or a similar heating bath (e.g., oil bath with a stirrer)
e Small test tube

o Capillary tube (sealed at one end)
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e Thermometer

e Vacuum source and manometer

Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of 2-Bromopyrimidine into the
small test tube.

o Apparatus Assembly:

[e]

Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test
tube should be level with the thermometer bulb.

o Place a capillary tube, with its sealed end up, into the test tube containing the sample.

o Immerse the assembly into the Thiele tube or heating bath, ensuring the heat-transfer
liquid is above the level of the sample but below the opening of the test tube.

o Connect the apparatus to a vacuum source and a manometer to control and measure the
pressure.

e Heating and Observation:

o Begin heating the bath gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the inverted capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
o Turn off the heat and allow the apparatus to cool slowly.

» Recording the Boiling Point: The boiling point is the temperature at which the bubbling stops
and the liquid begins to be drawn back into the capillary tube.[4] This is the temperature at
which the vapor pressure of the liquid equals the pressure of the system. Record this
temperature and the corresponding pressure from the manometer.
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Synthetic Workflow Example: Suzuki-Miyaura
Coupling

2-Bromopyrimidine is a versatile building block in cross-coupling reactions, such as the
Suzuki-Miyaura coupling, to form carbon-carbon bonds. This reaction is pivotal in the synthesis
of complex molecules, including pharmaceuticals and functional materials. The diagram below
illustrates a generalized workflow for this reaction.

Palladium Catalyst | ASSSSCELIIECTEENN  siring upled Product
(e.g., PA(PPh3)s, PACIa(dppf)

Purification Cot
(e.g.. Column Chromatography) (2-AryliHeteroaryl-pyrimidine)

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using 2-
Bromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of 2-Bromopyrimidine]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b022483#2-bromopyrimidine-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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